6-{[(1-propyl-4-piperidinyl)amino]carbonyl}-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[(1-propylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C16H26N2O3/c1-2-9-18-10-7-12(8-11-18)17-15(19)13-5-3-4-6-14(13)16(20)21/h3-4,12-14H,2,5-11H2,1H3,(H,17,19)(H,20,21)
• InChI Key: ZNMRQHDNTSWWQS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2CC=CCC2C(=O)O
• Molecular Formula: C16H26N2O3
• Molecular Weight: 294.39 g/mol
• Solubility: >44.2 [ug/mL] (The mean of the results at pH 7.4)

Description

6-{[(1-propyl-4-piperidinyl)amino]carbonyl}-3-cyclohexene-1-carboxylic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as PPC and has been found to have a wide range of biochemical and physiological effects. The aim of

Mechanism of Action

The mechanism of action of PPC is not fully understood. However, it is believed to work by binding to certain receptors in the brain, including the dopamine and serotonin receptors. This binding results in the modulation of neurotransmitter activity, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
PPC has been found to have a wide range of biochemical and physiological effects. These effects include the modulation of neurotransmitter activity, the inhibition of certain enzymes, and the induction of apoptosis in certain cancer cells. Additionally, PPC has been found to have a significant effect on the immune system, leading to its potential use in the treatment of various autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PPC in lab experiments is its ability to modulate neurotransmitter activity. This makes it a valuable tool in the study of various neurological disorders. Additionally, PPC has been found to be relatively safe and well-tolerated in animal studies. However, there are also limitations to the use of PPC in lab experiments. For example, the mechanism of action of PPC is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on PPC. One area of interest is the potential use of PPC in the treatment of various neurological disorders, including Parkinson's disease and schizophrenia. Additionally, there is potential for the use of PPC in the treatment of various autoimmune disorders. Further research is needed to fully understand the mechanism of action of PPC and to determine its potential applications in scientific research.
Conclusion:
In conclusion, 6-{[(1-propyl-4-piperidinyl)amino]carbonyl}-3-cyclohexene-1-carboxylic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. The synthesis method involves a series of chemical reactions that result in the formation of the final product. PPC has been found to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter activity and the induction of apoptosis in certain cancer cells. While there are limitations to the use of PPC in lab experiments, there are also several future directions for research on this compound.

Synthesis Methods

The synthesis of PPC involves a series of chemical reactions that result in the formation of the final product. The most common method of synthesis involves the reaction of 1-propyl-4-piperidinone with cyclohexene-1-carboxylic acid, followed by the addition of an amino group to the resulting compound. The final step involves the addition of a carbonyl group to the amino group, resulting in the formation of PPC.

Scientific Research Applications

PPC has been extensively studied for its potential applications in scientific research. One of the most promising applications of PPC is in the field of neuroscience. PPC has been found to have a significant effect on the activity of certain neurotransmitters in the brain, including dopamine and serotonin. This has led to its use in the study of various neurological disorders, including Parkinson's disease and schizophrenia.